Cas no 1932-84-9 (Nonanedioic acid,1,9-bis(phenylmethyl) ester)

Nonanedioic acid,1,9-bis(phenylmethyl) ester structure
1932-84-9 structure
Product Name:Nonanedioic acid,1,9-bis(phenylmethyl) ester
CAS No:1932-84-9
MF:C23H28O4
MW:368.466027259827
CID:184639
PubChem ID:74734
Update Time:2025-04-19

Nonanedioic acid,1,9-bis(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Nonanedioic acid,1,9-bis(phenylmethyl) ester
    • Dibenzyl azelate
    • dibenzyl nonanedioate
    • Nonanedioic acid, bis(phenylmethyl) ester
    • 1932-84-9
    • SCHEMBL4941879
    • Nonanedioic acid dibenzyl ester
    • Nonanedioic acid, 1,9-bis(phenylmethyl) ester
    • EINECS 217-694-8
    • UNII-8XV4CKG5RC
    • 1,9-BIS(PHENYLMETHYL) NONANEDIOATE
    • NS00026296
    • 8XV4CKG5RC
    • DTXSID4062068
    • Inchi: 1S/C23H28O4/c24-22(26-18-20-12-6-4-7-13-20)16-10-2-1-3-11-17-23(25)27-19-21-14-8-5-9-15-21/h4-9,12-15H,1-3,10-11,16-19H2
    • InChI Key: AEPUKSBIJZXFCI-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(CCCCCCCC(=O)OCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 368.19884
  • Monoisotopic Mass: 368.19875937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 14
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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